![molecular formula C9H6BrNO2 B1413791 3-Bromo-5-cyano-4-methylbenzoic acid CAS No. 1805529-16-1](/img/structure/B1413791.png)
3-Bromo-5-cyano-4-methylbenzoic acid
Overview
Description
“3-Bromo-5-cyano-4-methylbenzoic acid” is a chemical compound with the molecular formula C9H6BrNO2 and a molecular weight of 240.05 . It is used in various chemical reactions and has a significant role in the field of organic synthesis .
Molecular Structure Analysis
The molecular structure of “3-Bromo-5-cyano-4-methylbenzoic acid” consists of a benzene ring substituted with a bromo group, a cyano group, and a methylbenzoic acid group . The exact spatial arrangement of these groups can be determined by advanced spectroscopic techniques.Physical And Chemical Properties Analysis
The physical and chemical properties of “3-Bromo-5-cyano-4-methylbenzoic acid” include a molecular weight of 240.05 and a molecular formula of C9H6BrNO2 . Further details about its melting point, boiling point, and density are not available in the current literature.Safety And Hazards
The safety data sheets for related compounds like “3-Bromobenzoic acid” and “3-Bromo-4-methylbenzoic acid” indicate that they may cause skin and eye irritation and may be toxic if swallowed . It’s reasonable to assume that “3-Bromo-5-cyano-4-methylbenzoic acid” may have similar hazards, but specific safety data for this compound is not available in the current literature.
properties
IUPAC Name |
3-bromo-5-cyano-4-methylbenzoic acid | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H6BrNO2/c1-5-7(4-11)2-6(9(12)13)3-8(5)10/h2-3H,1H3,(H,12,13) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CDIRQPOVLFVWSL-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=C(C=C1Br)C(=O)O)C#N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H6BrNO2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
240.05 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
3-Bromo-5-cyano-4-methylbenzoic acid |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.